Cas no 1806550-61-7 (1-Bromo-1-(2-bromo-3-(fluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-bromo-3-(fluoromethyl)phenyl)propan-2-one
• CAS No: 1806550-61-7
• MF: C₁₀H₉Br₂FO
• MW: 323.984265089035
• CID: 4978196
• Update Time: 2025-10-31

1-Bromo-1-(2-bromo-3-(fluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-bromo-3-(fluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H9Br2FO/c1-6(14)9(11)8-4-2-3-7(5-13)10(8)12/h2-4,9H,5H2,1H3
• InChI Key： FTKKMLXNVCLXAI-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(CF)C=1Br

Computed Properties

• Exact Mass: 323.89837 g/mol
• Monoisotopic Mass: 321.90042 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1
• Molecular Weight: 323.98

Additional information on 1-Bromo-1-(2-bromo-3-(fluoromethyl)phenyl)propan-2-one

Professional Introduction to Compound with CAS No. 1806550-61-7 and Product Name: 1-Bromo-1-(2-bromo-3-(fluoromethyl)phenyl)propan-2-one

The compound with the CAS number 1806550-61-7 and the product name 1-Bromo-1-(2-bromo-3-(fluoromethyl)phenyl)propan-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecular structure, characterized by a brominated aromatic ring and a fluoromethyl substituent, positions it as a versatile intermediate in synthetic organic chemistry, particularly in the synthesis of biologically active molecules.

Recent research in medicinal chemistry has highlighted the importance of halogenated aromatic compounds in the design of novel therapeutic agents. The presence of bromine atoms in 1-Bromo-1-(2-bromo-3-(fluoromethyl)phenyl)propan-2-one enhances its reactivity, making it a valuable building block for further functionalization. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular frameworks.

The fluoromethyl group attached to the aromatic ring introduces additional electronic and steric effects that can modulate the biological activity of derived compounds. Fluorine atoms are well-known for their ability to influence metabolic stability, binding affinity, and pharmacokinetic properties of drug molecules. Consequently, 1-Bromo-1-(2-bromo-3-(fluoromethyl)phenyl)propan-2-one serves as an excellent candidate for exploring new pharmacophores and optimizing drug-like properties.

In the realm of drug discovery, this compound has been explored in various therapeutic areas. For instance, its structural motif is reminiscent of molecules targeting neurological disorders, where halogenated aromatic compounds have shown promise in modulating neurotransmitter activity. Additionally, the compound’s framework aligns with structures that exhibit anti-inflammatory and anticancer properties, making it a subject of interest for academic and industrial researchers.

The synthesis of 1-Bromo-1-(2-bromo-3-(fluoromethyl)phenyl)propan-2-one involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include bromination reactions at specific positions on the aromatic ring, followed by introduction of the fluoromethyl group via metal-catalyzed cross-coupling or direct fluorination techniques. These synthetic strategies not only highlight the compound’s complexity but also demonstrate advancements in synthetic organic chemistry that enable the efficient preparation of such intricate molecules.

From a computational chemistry perspective, the molecular properties of 1-Bromo-1-(2-bromo-3-(fluoromethyl)phenyl)propan-2-one have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies provide insights into its electronic structure, reactivity patterns, and potential interactions with biological targets. Such computational analyses are crucial for guiding experimental efforts and rationalizing the design of novel derivatives.

The pharmaceutical industry has shown increasing interest in leveraging halogenated aromatic compounds for drug development due to their broad spectrum of biological activities. 1-Bromo-1-(2-bromo-3-(fluoromethyl)phenyl)propan-2-one exemplifies this trend by offering a scaffold that can be modified to produce lead compounds with desired pharmacological profiles. Its versatility makes it a valuable asset in medicinal chemistry libraries, where it can be used to screen for new therapeutic agents or to optimize existing ones.

Future research directions may explore derivatization strategies that further enhance the biological activity of 1-Bromo-1-(2-bromo-3-(fluoromethyl)phenyl)propan-2-one. For example, introducing additional functional groups or exploring different halogenation patterns could lead to novel compounds with improved efficacy or reduced side effects. Additionally, investigating its behavior in vitro and in vivo will provide critical data for assessing its potential as a drug candidate.

In conclusion, 1-Bromo-1-(2-bromo-3-(fluoromethyl)phenyl)propan-2-one represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential applications. Its role as an intermediate in synthetic organic chemistry and its suitability for exploring new pharmacophores underscore its importance in drug discovery efforts. As research continues to uncover new applications for halogenated aromatic compounds, this compound is poised to play a crucial role in the development of next-generation therapeutics.